Cas no 80368-31-6 ( )

• Product Name: &nbsp
• CAS No: 80368-31-6
• Molecular Formula: C₂₀H₂₆O₅
• Molecular Weight: 346.41700
• CID: 985525
• PubChem ID: 5477809

  Properties

Names and Identifiers

• 8β-Tigloyloxyreynosin
• &nbsp
• (6-hydroxy-5a-methyl-3,9-dimethylidene-2-oxo-3a,4,5,6,7,8,9a,9b-octahydrobenzo[g][1]benzofuran-4-yl) (E)-2-methylbut-2-enoate
• LIATRIS LAEVIGATA LACTONE #1
• 8beta-Tigloyloxyreynosin
• NSC357287
• DTXSID40420460
• 80368-31-6
• NSC-357287

• InChIKey： FDDKULNHLFGRDK-UXBLZVDNSA-N
• Inchi： InChI=1S/C20H26O5/c1-6-10(2)18(22)24-13-9-20(5)14(21)8-7-11(3)16(20)17-15(13)12(4)19(23)25-17/h6,13-17,21H,3-4,7-9H2,1-2,5H3/b10-6+
• SMILES： C\C=C(/C)C(=O)OC1CC2(C)C(O)CCC(=C)C2C2OC(=O)C(=C)C12

Computed Properties

• Exact Mass: 346.17800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 3
• Monoisotopic Mass: 346.17802393g/mol
• Heavy Atom Count: 25
• Complexity: 676
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.8
• Topological Polar Surface Area: 72.8Ų

Experimental Properties

• LogP: 2.69930
• PSA: 72.83000
• Boiling Point: 500.6±50.0 °C at 760 mmHg
• Vapor Pressure: 0.0±2.9 mmHg at 25°C
• Flash Point: 174.1±23.6 °C
• Color/Form: Powder
• Density: 1.2±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene lactones Sesquiterpene lactones
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpene lactones